Cas no 2171727-92-5 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171727-92-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5791129
• PubChem ID: 165503146
• Update Time: 2025-06-09

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171727-92-5
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methylpyrrolidine-3-carboxylic acid
• EN300-1492775
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-4-13-24(25(30)29-14-17(2)22(15-29)26(31)32)28-27(33)34-16-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,17,22-24H,3-4,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： FRUWNGZWYZCSQK-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic Acid (CAS No. 2171727-92-5): A Comprehensive Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No. 2171727-92-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various peptides and peptidomimetics, which are essential in the development of novel therapeutic agents.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis due to its stability under mild conditions and ease of removal. The presence of this group in the structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the sequence and reactivity of the peptide chain.

The 4-methylpyrrolidine moiety is another critical component of this compound. Pyrrolidine-based structures are known for their ability to adopt specific conformations that can mimic the binding interactions of natural peptides with target proteins. This property makes them valuable in the design of peptidomimetics that can modulate protein-protein interactions, a key strategy in drug discovery for diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry and structural biology have further elucidated the potential applications of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid. For instance, studies have shown that this compound can be used to synthesize peptides with enhanced bioavailability and reduced proteolytic degradation. These properties are crucial for developing drugs that can effectively reach their targets in vivo.

In the context of clinical research, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid has been utilized in the development of peptidomimetic inhibitors targeting specific enzymes involved in disease pathways. One notable example is its use in the synthesis of inhibitors for proteases such as matrix metalloproteinases (MMPs), which play a critical role in tumor invasion and metastasis. By blocking these enzymes, these inhibitors have shown promise in preclinical studies for cancer therapy.

Beyond cancer research, this compound has also found applications in the development of antiviral agents. The ability to design peptidomimetics with high specificity and affinity for viral proteins has led to the identification of potential leads for treating viral infections such as HIV and hepatitis C. The flexibility and modularity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid make it an attractive starting point for optimizing these compounds for therapeutic use.

Moreover, the compound's role in combinatorial chemistry has been highlighted in recent studies. Combinatorial libraries generated using 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4-methylpyrrolidine-3-carboxylic acid as a building block have enabled high-throughput screening for novel bioactive molecules. This approach has accelerated the discovery process by allowing researchers to rapidly identify compounds with desired biological activities.

In summary, 1-2-{(9H-fluoren-9-yloxycarbonylamino)hexanoyl}-4-methylpyrrolidinecarboxylic acid (CAS No. 2171727-92-5) is a versatile and powerful tool in modern medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an indispensable intermediate in the synthesis of advanced therapeutic agents. As research continues to advance, this compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.